Cas no 1887088-66-5 (tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate)
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-(2,5-dimethyl-4-piperidinyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate
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- Inchi: 1S/C12H24N2O2/c1-8-7-13-9(2)6-10(8)14-11(15)16-12(3,4)5/h8-10,13H,6-7H2,1-5H3,(H,14,15)
- InChI Key: RXAQOLMDSYHIER-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1C(C)CNC(C)C1
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653426-0.05g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 0.05g |
$1417.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-0.1g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 0.1g |
$1484.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-0.25g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 0.25g |
$1551.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-0.5g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 0.5g |
$1619.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-1.0g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 1g |
$1686.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-2.5g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 2.5g |
$3304.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-5.0g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 5g |
$4890.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-10.0g |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 10g |
$7250.0 | 2023-06-04 | ||
| Enamine | EN300-1653426-50mg |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 50mg |
$707.0 | 2023-09-21 | ||
| Enamine | EN300-1653426-100mg |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate |
1887088-66-5 | 100mg |
$741.0 | 2023-09-21 |
tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate
Comprehensive Overview of tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate (CAS No. 1887088-66-5)
The compound tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate, identified by its CAS number 1887088-66-5, is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butyl carbamate group and the 2,5-dimethylpiperidine backbone, make it a valuable intermediate for drug discovery and development. Researchers and chemists frequently search for this compound due to its relevance in peptide coupling reactions, protecting group strategies, and chiral synthesis.
In recent years, the demand for high-purity intermediates like tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate has surged, driven by advancements in small-molecule therapeutics and preclinical drug development. This compound is often associated with queries such as "synthetic applications of piperidine derivatives" or "carbamate-protected amines in medicinal chemistry", reflecting its niche yet critical role in modern organic synthesis. Its stability under mild conditions and compatibility with diverse reaction environments further enhance its appeal.
From a structural perspective, the 2,5-dimethylpiperidine moiety introduces steric hindrance, which can influence the selectivity of subsequent reactions. This property is particularly valuable in designing stereospecific catalysts or chiral auxiliaries. Meanwhile, the tert-butyloxycarbonyl (Boc) group serves as a temporary protecting group for amines, a technique widely adopted in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. These attributes align with trending topics like "green chemistry alternatives" and "atom-efficient synthetic routes".
The synthesis of CAS No. 1887088-66-5 typically involves multi-step procedures, including reductive amination and carbamate formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. Given the growing emphasis on quality control in API manufacturing, this compound's characterization data is frequently sought after in peer-reviewed literature and patent filings.
Beyond its synthetic utility, tert-butyl N-(2,5-dimethylpiperidin-4-yl)carbamate has garnered attention in computational chemistry studies. Researchers explore its conformational dynamics and molecular docking potential, especially in the context of GPCR-targeted drug design. Such applications resonate with popular search terms like "AI-driven drug discovery" and "structure-activity relationship (SAR) modeling", highlighting its interdisciplinary relevance.
In summary, CAS No. 1887088-66-5 represents a versatile building block bridging academic research and industrial applications. Its role in enabling efficient synthetic methodologies and tailored molecular architectures ensures its continued prominence in the evolving landscape of organic and medicinal chemistry.
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